Cas no 167412-36-4 (Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-)

• Product Name: Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-
• CAS No: 167412-36-4
• MF: C₂₄H₁₆N₆
• MW: 388.424043655396
• CID: 2622733
• PubChem ID: 70257993
• Update Time: 2025-04-21

Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-
• 167412-36-4
• 6,6'-(Pyrimidine-4,6-diyl)di(2,2'-bipyridine)
• SCHEMBL8026818
• DTXSID90741773

• Inchi： 1S/C24H16N6/c1-3-13-25-17(7-1)19-9-5-11-21(29-19)23-15-24(28-16-27-23)22-12-6-10-20(30-22)18-8-2-4-14-26-18/h1-16H
• InChI Key： YWDAHRHRZBYXOD-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC=CC=1C1C=C(C2C=CC=C(C3C=CC=CN=3)N=2)N=CN=1

Computed Properties

• Exact Mass: 388.14364454Da
• Monoisotopic Mass: 388.14364454Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.3Ų